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Compound of Interest

Compound Name: 2-Nitrothioanisole

Cat. No.: B1295951

2-Nitrothioanisole: A Technical Guide for
Researchers

An In-depth Examination of the Synthesis, Commercial Availability, and Physicochemical
Properties of 2-Nitrothioanisole for Applications in Research and Development.

This technical guide provides a comprehensive overview of 2-Nitrothioanisole (o-
Nitrothioanisole), a valuable reagent and intermediate in organic synthesis and drug discovery.
This document is intended for researchers, scientists, and professionals in the field of drug
development, offering detailed information on its commercial availability, synthesis, and key
physicochemical properties.

Commercial Availability and Suppliers

2-Nitrothioanisole is commercially available from a variety of chemical suppliers, catering to
research and development needs in various quantities and purities. While pricing and stock
levels are subject to change, the following table summarizes known suppliers and historical
pricing information. For current pricing and availability, it is recommended to contact the
suppliers directly.
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Other potential suppliers include:

Sichuan BaiPeng Biotechnology Co., Ltd.[1]

Shanghai Medicil Biomedical Co., Ltd.[1]

Suzhou Nuoouman Biological Technology Co., Ltd.[1]

Shanghai Jizhi Biochemical Technology Co. Ltd.[1]

Physicochemical Properties
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A summary of the key physicochemical properties of 2-Nitrothioanisole is provided in the table
below. This data is essential for its handling, storage, and application in experimental settings.

Property Value Reference
CAS Number 3058-47-7 [1]
Molecular Formula C7H7NO:2S [1]
Molecular Weight 169.2 g/mol [1]
Melting Point 64.5°C [1]
Boiling Point 264.7 £ 23.0 °C (Predicted) [1]
Density 1.2628 g/cm3 [1]
Refractive Index 1.6246 (Estimate) [1]
Storage Temperature Room Temperature, Sealed in 0]
Dry
Appearance
Solubility

Synthesis of 2-Nitrothioanisole: A Representative
Protocol

While specific, detailed experimental protocols for the synthesis of 2-Nitrothioanisole are not
readily available in peer-reviewed literature, a common and effective method is the nucleophilic
aromatic substitution of 2-chloronitrobenzene with a methyl sulfide source, such as sodium
thiomethoxide. The following is a representative protocol adapted from general procedures for
similar reactions.

Reaction Scheme:
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NaSCHs
(Sodium thiomethoxide)

2-Chloronitrobenzene Solvent (e.g., DMF, Methanol) > 2-Nitrothioanisole

Click to download full resolution via product page
A representative reaction scheme for the synthesis of 2-Nitrothioanisole.
Materials and Reagents:
e 2-Chloronitrobenzene

e Sodium thiomethoxide (NaSCHs) or a solution prepared in situ from methanethiol and a base
(e.g., sodium methoxide)

e Anhydrous solvent (e.g., N,N-Dimethylformamide (DMF) or Methanol)
e Deionized water

» Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)
 Brine (saturated NaCl solution)

e Anhydrous sodium sulfate or magnesium sulfate

 Silica gel for column chromatography

o Hexane and Ethyl Acetate for chromatography elution

Experimental Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-
chloronitrobenzene in the chosen anhydrous solvent.
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» Addition of Nucleophile: Slowly add a solution of sodium thiomethoxide in the same solvent
to the stirred solution of 2-chloronitrobenzene at room temperature. An exothermic reaction
may be observed.

e Reaction Monitoring: The reaction mixture is typically heated to a moderate temperature
(e.g., 50-80 °C) and stirred for several hours. The progress of the reaction should be
monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass
Spectrometry (GC-MS) until the starting material is consumed.

o Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into
a separatory funnel containing deionized water.

o Extraction: Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate) three
times.

e Washing: Combine the organic layers and wash sequentially with deionized water and then
with brine to remove any remaining inorganic impurities.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or
magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator to obtain the crude product.

 Purification: Purify the crude 2-Nitrothioanisole by flash column chromatography on silica
gel, using a gradient of ethyl acetate in hexane as the eluent, to yield the pure product.

o Characterization: Confirm the identity and purity of the final product using analytical
techniques such as *H NMR, 3C NMR, and mass spectrometry.

Biological Activity and Signaling Pathways

The specific biological activity and involvement in signaling pathways for 2-Nitrothioanisole
are not extensively documented in publicly available scientific literature. However, nitroaromatic
compounds, as a class, are known to exhibit a wide range of biological activities, including
antimicrobial and antineoplastic properties. The biological effects of these compounds are often
attributed to their ability to undergo redox cycling, which can lead to the generation of reactive
oxygen species and cellular damage in target organisms or cells. Further research is required
to elucidate the specific biological functions and mechanisms of action of 2-Nitrothioanisole.
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Experimental Workflow Diagram

The following diagram illustrates a typical experimental workflow for the synthesis and
purification of 2-Nitrothioanisole as described in the representative protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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